Cas no 1217988-55-0 (1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea)

• Product Name: 1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea
• CAS No: 1217988-55-0
• MF: C₉H₁₉N₃O₂
• MW: 201.266062021255
• CID: 5231245
• Update Time: 2023-08-26

1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4S)-4-methoxypyrrolidin-3-yl]-3-(propan-2-yl)urea
• 1-Isopropyl-3-((4s)-4-methoxypyrrolidin-3-yl)urea
• Urea, N-[(4S)-4-methoxy-3-pyrrolidinyl]-N'-(1-methylethyl)-

• Inchi： 1S/C9H19N3O2/c1-6(2)11-9(13)12-7-4-10-5-8(7)14-3/h6-8,10H,4-5H2,1-3H3,(H2,11,12,13)/t7?,8-/m0/s1
• InChI Key： KWWPJXNKQZRQTL-MQWKRIRWSA-N
• SMILES： O(C)[C@H]1CNCC1NC(NC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: -0.5
• Topological Polar Surface Area: 62.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines